2-(Ethylsulfanyl)ethyl 4-(3-bromo-4-fluorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• Molecular Formula: C28H29BrFNO4S
• Molecular Weight: 574.5 g/mol
• IUPAC Name: 2-ethylsulfanylethyl 4-(3-bromo-4-fluorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C28H29BrFNO4S/c1-4-36-12-11-35-28(33)25-16(2)31-22-14-18(19-7-5-6-8-24(19)34-3)15-23(32)27(22)26(25)17-9-10-21(30)20(29)13-17/h5-10,13,18,26,31H,4,11-12,14-15H2,1-3H3
• InChI Key: HFTAZQJCRVVHSU-UHFFFAOYSA-N
• Canonical SMILES: CCSCCOC(=O)C1=C(NC2=C(C1C3=CC(=C(C=C3)F)Br)C(=O)CC(C2)C4=CC=CC=C4OC)C

Description

The compound 2-(ethylsulfanyl)ethyl 4-(3-bromo-4-fluorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a hexahydroquinoline derivative with a complex substitution pattern. Its structure features a bicyclic quinoline core substituted at positions 4 and 7 with halogenated and methoxy-substituted aryl groups, respectively.

Biological Activity

The compound 2-(Ethylsulfanyl)ethyl 4-(3-bromo-4-fluorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a complex organic molecule with potential biological activities due to its unique structural features. This compound belongs to the hexahydroquinoline class, which has been associated with various pharmacological effects including antimicrobial and anticancer properties.

Structural Characteristics

The molecular structure of this compound can be described as follows:

• Molecular Formula : C₃₃H₃₄BrFNO₄S
• Molecular Weight : 574.5 g/mol
• Functional Groups : Ethylsulfanyl group, bromo and fluorine substituents, methoxyphenyl moiety.

The biological activity of this compound is hypothesized to involve:

• Enzyme Inhibition : The compound may interact with specific enzymes or receptors, leading to altered biological pathways.
• Cellular Uptake : The presence of the ethylsulfanyl group may enhance cellular permeability and bioavailability.

Comparative Analysis of Similar Compounds

Compound Name	Structural Features	Notable Activities
2-(Ethylsulfanyl)ethyl 4-(3-bromo-4-fluorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	Ethylsulfanyl group; Hexahydroquinoline core; Bromo and fluorine substituents	Potential antimicrobial and anticancer activity
4-(3-bromo-4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline	Lacks ethylsulfanyl; Similar core structure	Antimicrobial properties
Ethyl 4-(3-bromo-5-fluorophenyl)-2-methyl-5-oxoquinoline-3-carboxylate	Different halogen pattern; No methoxy group	Anticancer activity

Case Studies and Research Findings

Research has indicated that derivatives of hexahydroquinoline possess significant anticancer properties. For instance:

• A study demonstrated that a related compound induced apoptosis in MCF cell lines with an IC₅₀ value of approximately 25.72 μM .
• Another investigation found that structural modifications could enhance the bioactivity against various cancer types including glioblastoma and non-small cell lung cancer .

Comparison with Similar Compounds

Positional Isomerism in Aryl Substituents

• 4-(1,3-Benzodioxol-5-yl) Analog (): This analog replaces the 3-bromo-4-fluorophenyl group with a 1,3-benzodioxole moiety at position 4 and substitutes the 2-methoxyphenyl at position 7 with a 4-methoxyphenyl. The 4-methoxy substituent (vs. 2-methoxy) reduces steric hindrance, possibly improving solubility .
• 4-(4-Bromophenyl) Derivatives (): Compound in : Lacks the 7-phenyl substituent, reducing molecular weight (450.39 vs. target compound’s ~550–600 g/mol estimated). The 4-bromo substitution at position 4 simplifies the electronic profile compared to the mixed bromo-fluoro substitution in the target compound. Its logP of 4.57 indicates moderate lipophilicity . Compound in : Features a 4-bromophenyl group at position 4 and a phenyl group at position 7.

Functional Group Modifications

• Hydroxyphenyl Substitution (): Ethyl 4-(3-hydroxyphenyl)-2-methyl-5-oxo-7-phenyl-hexahydroquinoline-3-carboxylate introduces a hydroxyl group at position 3. This substitution significantly increases hydrogen-bonding capacity (polar surface area ~80–90 Ų vs. target compound’s ~45 Ų), enhancing aqueous solubility but reducing membrane permeability .
• Fluorophenyl Derivatives (): Ethyl 4-(4-fluorophenyl)-2,7,7-trimethyl-5-oxo-hexahydroquinoline-3-carboxylate replaces bromine with fluorine at position 4.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	logP	Polar Surface Area (Ų)	Key Substituents
Target Compound	~550–600*	~4–5*	~45*	3-Br-4-F-C₆H₃, 2-MeO-C₆H₄, ethylsulfanyl ethyl
4-(1,3-Benzodioxol-5-yl) analog ()	~520–550*	~3.5–4*	~60*	1,3-Benzodioxole, 4-MeO-C₆H₄
4-(4-Bromophenyl)-7-phenyl analog ()	526.49	N/A	~40	4-Br-C₆H₄, C₆H₅
4-(3-Hydroxyphenyl) analog ()	~400–420*	~2–3*	~85	3-OH-C₆H₄, C₆H₅
4-(4-Fluorophenyl)-2,7,7-trimethyl analog ()	~400–430*	~3.5–4*	~45	4-F-C₆H₄, 2,7,7-trimethyl

*Estimated based on structural analogs.

Hydrogen Bonding and Crystal Packing

In contrast:

• The hydroxyl group in ’s compound forms strong O–H···O/N bonds, likely leading to tighter crystal packing and higher melting points .
• The benzodioxole group in ’s analog may engage in π-π stacking due to its planar structure, affecting solubility and crystallinity .